Cas no 956763-44-3 ((4-Chlorophenyl)methyl N-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]carbamate)

• Product Name: (4-Chlorophenyl)methyl N-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]carbamate
• CAS No: 956763-44-3
• MF: C₂₃H₁₅Cl₄N₃O₂
• MW: 507.196101427078
• CID: 5710174
• PubChem ID: 3457971
• Update Time: 2025-06-13

(4-Chlorophenyl)methyl N-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 4-chlorobenzyl N-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]carbamate
• (4-chlorophenyl)methylN-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]carbamate
• (4-chlorophenyl)methyl N-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]carbamate
• 5R-1194
• 956763-44-3
• AKOS005094523
• (4-chlorophenyl)methyl N-[5-phenyl-1-(2,4,6-trichlorophenyl)pyrazol-4-yl]carbamate
• (4-Chlorophenyl)methyl N-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]carbamate

• Inchi： 1S/C23H15Cl4N3O2/c24-16-8-6-14(7-9-16)13-32-23(31)29-20-12-28-30(21(20)15-4-2-1-3-5-15)22-18(26)10-17(25)11-19(22)27/h1-12H,13H2,(H,29,31)
• InChI Key： ZGYLKYCDZNEVAE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1N1C(C2C=CC=CC=2)=C(C=N1)NC(=O)OCC1C=CC(=CC=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 506.988887g/mol
• Monoisotopic Mass: 504.991838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 56.2Ų

Additional information on (4-Chlorophenyl)methyl N-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]carbamate

Comprehensive Overview of (4-Chlorophenyl)methyl N-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]carbamate (CAS No. 956763-44-3)

The compound (4-Chlorophenyl)methyl N-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]carbamate, identified by its CAS No. 956763-44-3, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a pyrazole core and multiple chlorophenyl substituents, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and industry trends.

One of the most frequently asked questions about CAS No. 956763-44-3 revolves around its synthesis and reactivity. Researchers often search for "efficient synthesis methods for pyrazole carbamates" or "role of chlorophenyl groups in drug design." These queries highlight the growing demand for structurally diverse compounds in medicinal chemistry. The presence of both carbamate and trichlorophenyl moieties in this molecule suggests potential applications as enzyme inhibitors or antimicrobial agents, aligning with current trends in antibiotic resistance research.

In the context of agrochemical innovation, (4-Chlorophenyl)methyl N-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]carbamate has garnered attention due to its structural similarity to known pesticide intermediates. Searches like "new pyrazole-based agrochemicals" or "chlorinated phenyl derivatives in crop protection" reflect industry interest. Its multi-halogenated design may contribute to enhanced stability and bioavailability, critical factors in developing next-generation crop solutions amid climate change challenges.

From a pharmacological perspective, the compound's carbamate linkage and aromatic systems invite comparisons to CNS-active drugs. Online searches for "neuroactive carbamates mechanism" or "phenylpyrazole pharmacokinetics" underscore its relevance. While not yet clinically approved, its structural features suggest possible interactions with neurotransmitter systems, making it a candidate for neurological disorder research—a hot topic given rising global mental health concerns.

The analytical characterization of CAS No. 956763-44-3 also draws significant interest. Queries such as "HPLC methods for polychlorinated phenyl compounds" or "mass spectrometry of N-substituted carbamates" indicate practical research needs. Advanced techniques like NMR and X-ray crystallography are essential for confirming its conformation, particularly the spatial arrangement of its trichlorophenyl and carbamate groups, which dictate biological activity.

Environmental fate studies represent another emerging focus area. With increasing searches for "chlorinated organic compounds biodegradation" and "persistent pharmaceutical metabolites," researchers are investigating this compound's ecological impact. Its polyhalogenated nature warrants scrutiny regarding bioaccumulation potential, reflecting the chemical industry's shift toward green chemistry principles.

In material science, the π-conjugated system in (4-Chlorophenyl)methyl N-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]carbamate sparks interest for organic electronics. Searches for "chlorophenyl-functionalized semiconductors" or "pyrazole derivatives in OLEDs" mirror this application. The compound's electron-withdrawing trichlorophenyl group could facilitate charge transport, relevant for developing energy-efficient displays.

Patent analysis reveals growing intellectual property activity around pyrazole-carbamate hybrids, with CAS No. 956763-44-3 appearing in innovative drug formulations. This correlates with search trends for "structure-activity relationships of carbamate drugs" and "IP strategies for heterocyclic compounds." The molecule's versatility positions it as a valuable scaffold in competitive pharmaceutical development.

Regulatory considerations for halogenated organic compounds remain a key discussion point. While this specific compound isn't classified as hazardous, professionals frequently search for "REACH compliance for chlorinated aromatics" and "ICH guidelines for carbamate impurities." Such queries reflect the chemical industry's emphasis on safety and compliance during R&D processes.

In conclusion, (4-Chlorophenyl)methyl N-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]carbamate (CAS No. 956763-44-3) represents a multifaceted research compound bridging medicinal chemistry, agrochemicals, and materials science. Its structural complexity addresses numerous contemporary scientific challenges, from drug discovery to sustainable agriculture, making it a compelling subject for ongoing investigation.